molecular formula C8H14O B8552594 2-Ethyl-3-isopropylacrolein CAS No. 28419-86-5

2-Ethyl-3-isopropylacrolein

Cat. No.: B8552594
CAS No.: 28419-86-5
M. Wt: 126.20 g/mol
InChI Key: JBGRAQBQMATPJJ-VMPITWQZSA-N
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Description

2-Ethyl-3-isopropylacrolein is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

28419-86-5

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

(E)-2-ethyl-4-methylpent-2-enal

InChI

InChI=1S/C8H14O/c1-4-8(6-9)5-7(2)3/h5-7H,4H2,1-3H3/b8-5+

InChI Key

JBGRAQBQMATPJJ-VMPITWQZSA-N

Isomeric SMILES

CC/C(=C\C(C)C)/C=O

Canonical SMILES

CCC(=CC(C)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Accordingly, it has been discovered that if water is added to the n-butyraldehyde feed to the distillation column in an amount effective to hydrolyze the isobutyraldehyde oligomers to the monomeric form during distillation, they can be stripped from the n-butyraldehyde, thereby reducing the amount of isobutyraldehyde which reacts to form 2-ethyl-4-methyl-pentenal during aldol condensation and subsequent hydrogenation of the 2-ethyl-4-methyl-pentenal to 2-ethyl-4-methyl pentanol during the hydrogenation stage. By this method the content of 2-ethyl-4-methyl-pentanol in the final product can be substantially reduced; typically from a range of from about 0.2 to about 0.4 wt. % without the water addition to less than 0.2 wt. %, preferably to within a range of from about 0.08 to about 0.1 wt. % with the water addition, based on 2-ethylhexanol. The degree of improvement will vary with the amount of water added, with increasing amounts of water tending to give increasing reductions in the amount of 2-ethyl-4-methyl-pentanol in the 2-ethylhexanol.
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